(2R)-Oxane-2-carboxylic acid

Specification

• CAS No.: 105499-34-1
• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• IUPAC Name: (2R)-oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C6H10O3/c7-6(8)5-3-1-2-4-9-5/h5H,1-4H2,(H,7,8)/t5-/m1/s1
• Standard InChI Key: MQAYFGXOFCEZRW-RXMQYKEDSA-N
• Isomeric SMILES: C1CCO[C@H](C1)C(=O)O
• SMILES: C1CCOC(C1)C(=O)O
• Canonical SMILES: C1CCOC(C1)C(=O)O

Introduction

(2R)-Oxane-2-carboxylic acid, also known as (R)-Tetrahydro-2H-pyran-2-carboxylic acid, is a chiral compound with the CAS number 105499-34-1. It features a six-membered heterocyclic ring structure, known as a pyran ring, which is fully saturated, as indicated by the tetrahydro designation. This compound is of interest in organic synthesis and pharmaceutical applications due to its unique stereochemistry and functional groups.

Synonyms and Identifiers

• Synonyms: (2R)-Oxane-2-carboxylic acid, (R)-Tetrahydro-2H-pyran-2-carboxylic acid, 2H-Pyran-2-carboxylic acid, tetrahydro-, (R)-.

• PubChem CID: 12528147

• DSSTox Substance ID: DTXSID60501427

Uses and Applications

(2R)-Oxane-2-carboxylic acid is primarily used as a laboratory chemical and in the manufacture of substances. Its chiral nature makes it valuable in organic synthesis, particularly in the development of biologically active molecules. The compound's specific stereochemistry can influence its reactivity and interactions with biological systems, which is crucial in medicinal chemistry research.

Safety and Handling

According to the Material Safety Data Sheet (MSDS), (2R)-Oxane-2-carboxylic acid is classified under Regulation (EC) No 1272/2008. It is recommended to handle this compound with appropriate safety measures, as it may pose hazards typical of carboxylic acids. The MSDS provides detailed information on handling, storage, and emergency procedures.

Research Findings

Research on chiral compounds like (2R)-Oxane-2-carboxylic acid often focuses on their potential applications in pharmaceuticals and organic synthesis. The compound's ability to participate in stereoselective reactions makes it a subject of interest in asymmetric synthesis. Additionally, its biological activity and interactions with enzymes or receptors can be influenced by its stereochemistry, which is a key area of study in medicinal chemistry.